ethyl 5-imino-2,4-dimethyl-5H-chromeno[4,3-b]pyridine-3-carboxylate

• IUPAC Name: ethyl 5-imino-2,4-dimethylchromeno[4,3-b]pyridine-3-carboxylate
• InChI: InChI=1S/C17H16N2O3/c1-4-21-17(20)13-9(2)14-15(19-10(13)3)11-7-5-6-8-12(11)22-16(14)18/h5-8,18H,4H2,1-3H3
• InChI Key: TWEWBQDHCIZXBC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2C3=CC=CC=C3OC(=N)C2=C1C)C
• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol

Description

The compound “ethyl 5-imino-2,4-dimethyl-5H-chromeno[4,3-b]pyridine-3-carboxylate” is a complex organic molecule. It is closely related to the compound “methyl 5-imino-2-methyl-1,10a-dihydro-5H-chromeno[2,3-b]pyridine-3-carboxylate”, which has been studied for its formation in the ohmic-heating-assisted multicomponent Hantzsch reaction.

Synthesis Analysis

The synthesis of this compound involves a multicomponent reaction, specifically the Hantzsch reaction. This reaction involves the combination of 3-formylchromone with methyl acetoacetate and ammonium acetate, in an aqueous medium, in the presence of tetrabutylammonium bromide as a phase transfer catalyst. The reaction was performed using ohmic heating.

Molecular Structure Analysis

The molecular structure of this compound was analyzed using nuclear magnetic resonance (1H and 13C-NMR, HSQC and HMBC) spectroscopy, mass spectrometry (MS), and high-resolution mass spectrometry (HRMS). The HMBC spectrum allowed the identification of the quaternary carbons C-5a (δC 120.3 ppm), C-4a (δC 124.2 ppm), and C-3 (δC 123.4 ppm).

Chemical Reactions Analysis

The formation of this compound as the main reaction product was observed when the reaction was performed using ohmic heating. This may lead to some speculations about the possible existence of specific effects of ohmic heating in the reactivity pathway because of the passage of an alternating electric current of high frequency within the reaction media.

Physical And Chemical Properties Analysis

The title compound was isolated as a white solid, with a melting point of 233-234 °C (from ethanol). The 1H-NMR spectrum (500.13 MHz, DMSO-d6) showed various peaks, including δ 8.26 (d, J = 7.5 Hz, 1H, H-6), 8.22 (s, 1H, H-4), 7.69 (d, J = 6.2 Hz, 1H, NH-1), and 7.46 (ddd, J = 8.2, 7.5 Hz, 1H, H-5).

Future Directions

The formation of this compound using ohmic heating opens new opportunities for further investigations of the potential of this thermal processing method in organic synthesis and reactivity optimization. Further studies are needed to investigate the existence of these effects.